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Compound of Interest

Compound Name: Dimethyl-F-OICR-9429-COOH

Cat. No.: B10854667

Essential Safety and Handling Guide for
Dimethyl-F-OICR-9429-COOH

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling Dimethyl-F-OICR-9429-COOH. Given that a specific Safety Data
Sheet (SDS) for this compound is not readily available, the following guidance is based on
information for the related compound OICR-9429, general safety practices for handling
carboxylic acids and organofluorine compounds, and the molecular structure of the compound
in question.

Compound Identification and Assumed Hazards

Dimethyl-F-OICR-9429-COOH is a ligand for the WD40 repeat domain protein 5 (WDR5) and
is used in the synthesis of PROTACSs.[1][2] Its molecular formula is C27H26F4AN404.[2] A
safety data sheet for the related compound OICR-9429 indicates that it causes skin irritation.[3]
Based on its chemical structure, which includes a carboxylic acid group and fluorine atoms, the
following hazards should be assumed:

o Skin and Eye Irritant/Corrosive: The carboxylic acid moiety suggests it may cause skin and
eye irritation or burns.[3]
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e Respiratory Irritant: As with many fine chemical powders, it may cause respiratory irritation if

inhaled.

» Toxicity: Organofluorine compounds can have unpredictable toxicological profiles.[4]

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is mandatory to prevent exposure through dermal contact,

inhalation, or accidental ingestion.

Protection Type

Specific Equipment

Rationale and Best Practices

Eye Protection

Chemical safety goggles or a

face shield.

Essential for protecting eyes
from splashes. Standard safety

glasses are not sufficient.[5][6]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).
Double-gloving is

recommended.

Inspect gloves for any signs of
damage before use. Dispose
of contaminated gloves
immediately and wash hands

thoroughly after removal.[5]

Body Protection

A fully-fastened laboratory
coat. A chemical-resistant
apron is recommended for

larger quantities.

Provides a barrier against

accidental spills.[5]

Respiratory Protection

All handling of the solid
compound or its solutions
should be performed within a

certified chemical fume hood.

To minimize the inhalation of
any potential vapors or
aerosols.[5] If a fume hood is
not available, a NIOSH/MSHA
approved respirator should be
used.[6]

Foot Protection

Closed-toe shoes.

Protects feet from spills and

falling objects.[5]

Operational Plan: Handling and Storage
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A systematic workflow is crucial for minimizing exposure risk.

Pre-Handling

Preparation

'

Don PPE

'

Prepare Workspace in Fume Hood

Handling
Weighing

Post-Handling
Decontaminate Workspace
Remove PPE

Waste Disposal
Segregate Halogenated Waste
Label and Store Securely

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of Dimethyl-F-OICR-9429-COOH.
Experimental Protocols:

» Preparation: Before handling, ensure your workspace within the chemical fume hood is clean
and uncluttered.[5]

e Handling:

o When weighing or transferring the solid compound, do so carefully to avoid creating dust.

[6]
o Keep the container tightly sealed when not in use.[5]
o Avoid contact with skin, eyes, and clothing.[6]
e Cleanup:
o After handling, decontaminate all work surfaces.
o Carefully remove and dispose of contaminated PPE.[5]
o Wash hands and any exposed skin thoroughly with soap and water.[5][6]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

o The supplier recommends storing the stock solution at -80°C for 6 months or -20°C for 1
month, protected from light.[1]

Disposal Plan

Proper disposal of chemical waste is critical for environmental safety and regulatory
compliance.
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_ Labeling and _
Waste Type Container i Disposal Route
Segregation
) Label as "Solid
Solid Waste

(contaminated gloves,
weigh boats, paper
towels)

Dedicated, sealed

hazardous waste bag.

Halogenated Organic
Waste". Do not mix
with non-halogenated

waste.[7]

Institutional
Hazardous Waste

Program.

Liquid Waste (unused
solutions, solvent

rinses)

Dedicated, sealed
hazardous waste

container.

Label as "Liquid
Halogenated Organic
Waste" and list alll
components. Do not
mix with other waste
streams.[8][9]

Institutional
Hazardous Waste

Program.

Emergency Procedures

In case of accidental exposure, immediate and appropriate action is critical.
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Exposure Type Immediate Action

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.

Skin Contact Remove all contaminated clothing.[10][11] If
skin irritation occurs or persists, seek medical

advice.[3]

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids
Eye Contact ) ] ) ]

open.[10][11] Seek immediate medical attention.

[12]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if
symptoms occur.[6]

Do NOT induce vomiting. Rinse mouth with
Ingestion water.[6] Call a poison control center or seek

immediate medical attention.[13]

Evacuate the immediate area. If the spill is small
and you are trained to handle it, wear

Spil appropriate PPE, contain the spill with an
absorbent material, and clean the area. For
large spills, contact your institution's emergency

response team.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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